Cas no 1219976-55-2 (3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride)

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidine hydrochloride is a chemically synthesized pyrrolidine derivative featuring a 2,4-difluorobenzyloxymethyl substitution. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the development of bioactive molecules. The presence of the difluorobenzyl group enhances lipophilicity and metabolic stability, while the pyrrolidine scaffold offers conformational rigidity, making it suitable for structure-activity relationship studies. The hydrochloride salt form improves solubility and handling properties. Its well-defined structure and high purity make it a reliable building block for drug discovery, particularly in the design of enzyme inhibitors or receptor modulators targeting CNS and other therapeutic areas.

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride structure

1219976-55-2 structure

Product Name:3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride

CAS No:1219976-55-2

MF:C₁₂H₁₆ClF₂NO

MW:263.711349487305

CID:1074420

PubChem ID:56830533

Update Time:2025-06-09

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-{[(2,4-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride
- 3-(((2,4-Difluorobenzyl)oxy)methyl)pyrrolidinehydrochloride
- 1219976-55-2
- 3-[(2,4-difluorophenyl)methoxymethyl]pyrrolidine;hydrochloride
- 3-{[(2,4-Difluorobenzyl)oxy]methyl}pyrrolidinehydrochloride
- AKOS015849161
- 3-(((2,4-Difluorobenzyl)oxy)methyl)pyrrolidine hydrochloride
- 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride
- MDL： MFCD13560677
- Inchi： 1S/C12H15F2NO.ClH/c13-11-2-1-10(12(14)5-11)8-16-7-9-3-4-15-6-9;/h1-2,5,9,15H,3-4,6-8H2;1H
- InChI Key： FDCBOJZEADHRIA-UHFFFAOYSA-N
- SMILES： Cl.FC1C=C(C=CC=1COCC1CNCC1)F

Computed Properties

Exact Mass: 263.0888482g/mol
Monoisotopic Mass: 263.0888482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 215
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 21.3Å²

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D037500-125mg	3-{[(2,4-Difluorobenzyl)oxy]methyl}pyrrolidinehydrochloride	1219976-55-2		125mg	$ 230.00	2022-06-06
TRC	D037500-250mg	3-{[(2,4-Difluorobenzyl)oxy]methyl}pyrrolidinehydrochloride	1219976-55-2		250mg	$ 375.00	2022-06-06
Chemenu	CM311371-1g	3-(((2,4-Difluorobenzyl)oxy)methyl)pyrrolidine hydrochloride	1219976-55-2	95%	1g	$167	2023-01-01
Chemenu	CM311371-5g	3-(((2,4-Difluorobenzyl)oxy)methyl)pyrrolidine hydrochloride	1219976-55-2	95%	5g	$446	2023-01-01

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride

Comprehensive Overview of 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219976-55-2)

3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219976-55-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine backbone and difluorobenzyl moiety, is widely studied for its potential applications in drug development and medicinal chemistry. Its molecular structure combines a hydrochloride salt form with a benzyloxymethyl group, enhancing its solubility and stability, which are critical for laboratory and industrial applications.

In recent years, the demand for fluorinated compounds like 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride has surged due to their role in optimizing drug efficacy and reducing metabolic degradation. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and protease-targeting therapeutics. The presence of fluorine atoms in its structure improves binding affinity and pharmacokinetic properties, making it a valuable candidate for drug discovery projects.

The synthesis of CAS No. 1219976-55-2 involves multi-step organic reactions, including alkylation and hydrochloride salt formation. Its purity and yield are critical for ensuring reproducibility in research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its structural integrity. This compound is often referenced in patents and scientific literature related to central nervous system (CNS) drug development and enzyme modulation.

From an industry perspective, 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride aligns with the growing trend of precision medicine and personalized therapeutics. Its compatibility with high-throughput screening (HTS) platforms makes it a practical choice for identifying novel biomolecular targets. Additionally, its stability under various pH conditions broadens its utility in formulation studies.

Environmental and safety considerations are also paramount when handling CAS No. 1219976-55-2. While it is not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. Researchers frequently search for storage conditions, solubility data, and compatibility with other reagents, highlighting the need for comprehensive technical documentation.

In summary, 3-{(2,4-Difluorobenzyl)oxymethyl}pyrrolidinehydrochloride represents a versatile and scientifically significant compound with broad applications in pharmaceutical research and biochemical engineering. Its unique properties and adaptability to modern drug discovery workflows ensure its continued relevance in advancing therapeutic innovations.